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These application notes provide an overview of the principles, fabrication, and application of
biosensors developed for the detection of the synthetic food colorant Tartrazine and other
specific analytes. The methodologies detailed below are intended for researchers, scientists,
and professionals in drug development and food safety analysis.

Introduction

Tartrazine (TZ) is a synthetic azo dye widely used in food, pharmaceuticals, and cosmetics.[1]
[2] Due to potential health concerns such as allergies and hyperactivity in children, its usage is
strictly regulated, necessitating sensitive and reliable detection methods.[1][2] Electrochemical
biosensors offer a rapid, cost-effective, and highly sensitive alternative to traditional analytical
techniques.[1][2] This document outlines protocols for the development of two types of
tartrazine-based electrochemical biosensors: one for the direct detection of tartrazine using a
laccase-modified electrode, and another utilizing a poly(tartrazine)-modified electrode for the
detection of uric acid.

Principle of Detection

1. Laccase-Based Biosensor for Tartrazine Detection:
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This biosensor operates on the principle of the enzymatic oxidation of tartrazine by the laccase
enzyme. Laccase, a multi-copper oxidase, catalyzes the oxidation of a wide range of phenolic
and non-phenolic compounds, including the azo dye tartrazine.[3][4][5] When tartrazine comes
into contact with the laccase-immobilized electrode, it is oxidized, resulting in a measurable
electrochemical signal (e.g., a change in current).[3][4][5] The magnitude of this signal is
proportional to the concentration of tartrazine in the sample. The incorporation of gold
nanoparticles (AuNPs) can further enhance the sensitivity of the biosensor.[3][4][5]

2. Poly(Tartrazine)-Modified Biosensor for Uric Acid Detection:

In this application, a tartrazine polymer film is electrochemically deposited onto an electrode
surface. This poly(tartrazine)-modified electrode exhibits electrocatalytic activity towards the
oxidation of uric acid (UA). Uric acid is an important biomarker, and its abnormal levels can be
indicative of various diseases.[6] The modified electrode facilitates the electron transfer
process during the oxidation of uric acid, leading to an enhanced electrochemical signal at a
lower potential, which allows for sensitive and selective detection.[6]

Experimental Protocols

Protocol 1: Fabrication of a Laccase-Based Biosensor
for Tartrazine Detection

This protocol describes the fabrication of an electrochemical biosensor for tartrazine detection
by immobilizing laccase on a screen-printed electrode (SPE) modified with gold nanoparticles
and methacrylate-acrylate microspheres.[3][4][5]

Materials and Reagents:

Laccase enzyme

Methacrylate-acrylate microspheres

Gold nanoparticles (AuUNPS)

Carbon-paste screen-printed electrode (SPE)

Phosphate buffer solution (PBS)
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e Tartrazine standard solutions

o Electrochemical workstation with a three-electrode system (working, counter, and reference
electrodes)

Procedure:
o Preparation of Laccase-Conjugated Microspheres:

o Add 1 g of methacrylate-acrylate microspheres to 10 mL of laccase enzyme solution.

o Allow the mixture to react to facilitate the immobilization of laccase onto the microspheres.
» Electrode Modification:

o Prepare a composite material by mixing the laccase-conjugated microspheres with a
solution of gold nanopatrticles.

o Coat the surface of a carbon-paste screen-printed electrode with this composite mixture.
o Allow the modified electrode to dry at room temperature.

e Electrochemical Measurement:

o

Set up a three-electrode electrochemical cell containing a phosphate buffer solution (pH
5.0).

o Use the modified SPE as the working electrode, a glassy carbon electrode as the counter
electrode, and an Ag/AgCl electrode as the reference electrode.

o Add a known concentration of tartrazine to the electrochemical cell.

o Perform differential pulse voltammetry (DPV) measurements by scanning the potential
from +0.60 V to +1.20 V.

o Record the anodic peak current at approximately 1.1 V, which corresponds to the oxidation
of tartrazine.
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Data Presentation:

Parameter Value Reference
Linear Range 0.2 uyM to 14 pM [31141[5]
Limit of Detection (LOD) 0.04 uM [31[41[5]
Optimal pH 5.0 [3]
Operating Potential 1.1V [31141[5]
Stability Upto 30 days at 4 °C [4]

Protocol 2: Fabrication of a Poly(Tartrazine)-Modified
Biosensor for Uric Acid Detection

This protocol details the fabrication of a poly(tartrazine)-modified activated pencil graphite
electrode (pTRT/aPGE) for the electrochemical determination of uric acid.[6]

Materials and Reagents:

Pencil graphite electrode (PGE)

Tartrazine

Acetic acid-acetate buffer solution

Phosphate buffer solution (PBS)

Potassium chloride (KCI)

Uric acid standard solutions

Electrochemical workstation

Procedure:

 Activation of the Pencil Graphite Electrode (aPGE):

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5750762/
https://pubmed.ncbi.nlm.nih.gov/29232842/
https://www.mdpi.com/1424-8220/17/12/2859
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750762/
https://pubmed.ncbi.nlm.nih.gov/29232842/
https://www.mdpi.com/1424-8220/17/12/2859
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750762/
https://pubmed.ncbi.nlm.nih.gov/29232842/
https://www.mdpi.com/1424-8220/17/12/2859
https://pubmed.ncbi.nlm.nih.gov/29232842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Activate the PGE by cycling the potential between -0.6 V and 2.0 V for five cycles at a
scan rate of 50 mV/s in a solution containing 0.1 M PBS (pH 7) and 0.1 M KCI.[6]

o Electropolymerization of Tartrazine:

o Prepare a solution containing 0.5 mM tartrazine in 0.1 M acetic acid-acetate buffer (pH

5.0).[6]

o Immerse the activated PGE in this solution.

o Electropolymerize tartrazine onto the electrode surface by cycling the potential between

-1.35 V and 1.60 V for 15 repetitive scans at a scan rate of 100 mV/s.[6] This creates the

poly(tartrazine) film (pTRT/aPGE).

o Electrochemical Detection of Uric Acid:

[e]

o

Add the uric acid sample to the cell.

[¢]

V.

Place the pTRT/aPGE in an electrochemical cell containing 0.05 M PBS (pH 7.5).[6]

Perform differential pulse voltammetry (DPV) by scanning the potential from -0.4 V to 1.0

o The oxidation signal of uric acid will appear at approximately 275 mV.[6]

Data Presentation:

Parameter Value Reference

Linear Ranges 0.34-60 uM and 70-140 pM [6]

Limit of Detection (LOD) 0.10 pM [6]

Optimal pH 7.5 [6]

Operating Potential 275 mV [6]
Visualizations

© 2026 BenchChem. All rights reserved. 5/10

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Signaling Pathway and Experimental Workflow
Diagrams

Electron
Transfer

Binds to
active site

Catalyzes
Oxidation

Modified Electrode
(SPE/AuNPs/Microspheres)

Oxidized Tartrazine

Electrochemical Signal
(Current Change)

Tartrazine Laccase Enzyme

Click to download full resolution via product page

Caption: Enzymatic detection of Tartrazine using a laccase-based biosensor.
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Caption: Workflow for the fabrication and use of the laccase-based Tartrazine biosensor.
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Caption: Workflow for the fabrication of a poly(tartrazine) modified electrode for uric acid
detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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